Cas no 16297-14-6 (4-Methyl-2,3,5,6-tetrafluoropyridine)

4-Methyl-2,3,5,6-tetrafluoropyridine structure
16297-14-6 structure
Product Name:4-Methyl-2,3,5,6-tetrafluoropyridine
CAS No:16297-14-6
MF:C6H3F4N
MW:165.08833527565
MDL:MFCD00012345
CID:121565
PubChem ID:4661316
Update Time:2025-07-25

4-Methyl-2,3,5,6-tetrafluoropyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine,2,3,5,6-tetrafluoro-4-methyl-
    • 2,3,5,6-tetrafluoro-4-methylpyridine
    • 4-CH3-C5F4N
    • 4-methyl-2,3,5,6-tetrafluoropyridine
    • PC1393
    • PS-10166
    • Pyridine, 2,3,5,6-tetrafluoro-4-methyl-
    • SCHEMBL3180199
    • AKOS005063614
    • 16297-14-6
    • MFCD00012345
    • 2,3,5,6-Tetrafluoro-4-methylpyridine, 99%
    • s11008
    • A810429
    • CS-0447662
    • DTXSID40405338
    • 2 3 5 6-TETRAFLUORO-4-METHYLPYRIDINE 9
    • VMJPFTHPDLREJZ-UHFFFAOYSA-N
    • 2,3,5,6-tetrakis(fluoranyl)-4-methyl-pyridine
    • 2356-TETRAFLUORO-4-METHYLPYRIDINE9&
    • DTXCID60356191
    • 2,3,5,6-tetrafluoro-4-methyl-pyridine
    • 620-810-3
    • FT83438
    • 4-Methyl-2,3,5,6-tetrafluoropyridine
    • MDL: MFCD00012345
    • Inchi: 1S/C6H3F4N/c1-2-3(7)5(9)11-6(10)4(2)8/h1H3
    • InChI Key: VMJPFTHPDLREJZ-UHFFFAOYSA-N
    • SMILES: FC1C(=NC(=C(C=1C)F)F)F

Computed Properties

  • Exact Mass: 165.02000
  • Monoisotopic Mass: 165.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 12.9A^2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.44 g/mL at 25 °C(lit.)
  • Boiling Point: 130-131 °C(lit.)
  • Flash Point: 89 °F
  • Refractive Index: n20/D 1.414(lit.)
  • PSA: 12.89000
  • LogP: 1.94640
  • Solubility: Not determined

4-Methyl-2,3,5,6-tetrafluoropyridine Security Information

  • Hazard Statement: Flammable/Irritant
  • Hazardous Material transportation number:UN 1993 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: S16; S26; S36/37/39
  • Hazardous Material Identification: Xi F
  • Packing Group:III
  • Hazard Level:3.2
  • Safety Term:3.2
  • Packing Group:III
  • Risk Phrases:R10
  • HazardClass:3.2
  • PackingGroup:III

4-Methyl-2,3,5,6-tetrafluoropyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-Methyl-2,3,5,6-tetrafluoropyridine Related Literature

Additional information on 4-Methyl-2,3,5,6-tetrafluoropyridine

Comprehensive Guide to 4-Methyl-2,3,5,6-tetrafluoropyridine (CAS No. 16297-14-6): Properties, Applications, and Industry Trends

4-Methyl-2,3,5,6-tetrafluoropyridine (CAS No. 16297-14-6) is a fluorinated pyridine derivative gaining significant attention in advanced chemical research and industrial applications. This compound belongs to the family of fluorinated heterocycles, known for their unique electronic properties and stability under harsh conditions. With the rise of green chemistry and sustainable synthesis, researchers are increasingly exploring fluorinated compounds like 4-Methyl-2,3,5,6-tetrafluoropyridine for their low environmental impact and high efficiency in catalytic processes.

The molecular structure of 4-Methyl-2,3,5,6-tetrafluoropyridine features a pyridine ring substituted with four fluorine atoms and a methyl group, contributing to its distinct physicochemical properties. Its high thermal stability and lipophilicity make it a valuable intermediate in pharmaceuticals, agrochemicals, and specialty materials. Recent studies highlight its role in cross-coupling reactions, a hot topic in organic synthesis, where it serves as a building block for biologically active molecules.

In the pharmaceutical industry, 4-Methyl-2,3,5,6-tetrafluoropyridine is investigated for its potential in drug discovery, particularly in modifying drug solubility and bioavailability. Fluorinated pyridines are often searched alongside terms like "fluorine in medicinal chemistry" and "heterocyclic drug design," reflecting growing interest in their applications. Additionally, its use in electronic materials, such as organic semiconductors and liquid crystals, aligns with the surge in demand for flexible electronics and OLED technologies.

From an industrial perspective, 4-Methyl-2,3,5,6-tetrafluoropyridine is synthesized via halogen-exchange reactions or direct fluorination, methods frequently optimized for scalability and cost-efficiency. Environmental concerns have driven innovations in fluorination techniques, with researchers focusing on catalytic fluorination and solvent-free processes. These advancements address common search queries like "eco-friendly fluorination methods" and "sustainable halogenation."

Safety and handling of 4-Methyl-2,3,5,6-tetrafluoropyridine follow standard protocols for fluorinated compounds, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under normal conditions, its storage recommendations often include inert atmospheres to prevent degradation. This aligns with industry searches for "stable fluoropyridine storage" and "handling fluorinated intermediates."

Looking ahead, the demand for 4-Methyl-2,3,5,6-tetrafluoropyridine is expected to grow alongside trends in precision agriculture and personalized medicine. Its versatility in crop protection formulations and targeted therapeutics positions it as a key player in next-generation chemical solutions. As the scientific community continues to explore fluorine's role in material science, this compound remains a focal point for innovation.

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